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Compound of Interest

Compound Name: Neodymium acetate

Cat. No.: B1144204 Get Quote

Neodymium acetate is an inorganic salt consisting of a neodymium cation and three acetate

anions.[1] Its molar mass varies depending on its hydration state. The chemical can exist in an

anhydrous form (without water molecules) or as hydrates (with associated water molecules).[2]

Chemical Formula and Molar Mass
The molar mass is calculated by summing the atomic masses of all atoms in the chemical

formula. The chemical formula for anhydrous neodymium acetate is Nd(CH₃COO)₃.[1] It can

also exist as hydrates, most commonly as a monohydrate or tetrahydrate.[2]

Below is a summary of the molar masses for the different forms of neodymium acetate.

Form Chemical Formula Molar Mass ( g/mol )

Anhydrous Nd(CH₃COO)₃ 321.37

Monohydrate Nd(CH₃COO)₃ · H₂O 339.39

Tetrahydrate Nd(CH₃COO)₃ · 4H₂O 393.43

The anhydrous form of neodymium acetate has a molar mass of approximately 321.37 g/mol .

[1] The monohydrate has a molar mass of about 339.39 g/mol , and the tetrahydrate's molar

mass is approximately 393.43 g/mol .[2][3]
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To calculate the molar mass of anhydrous neodymium acetate, Nd(C₂H₃O₂)₃, the atomic

masses of its constituent elements are used:

Neodymium (Nd): ~144.24 g/mol

Carbon (C): ~12.01 g/mol

Hydrogen (H): ~1.008 g/mol

Oxygen (O): ~16.00 g/mol

The formula contains:

1 Neodymium atom

6 Carbon atoms (3 x 2)

9 Hydrogen atoms (3 x 3)

6 Oxygen atoms (3 x 2)

The calculation is as follows: Molar Mass = (1 × 144.24) + (6 × 12.01) + (9 × 1.008) + (6 ×

16.00) Molar Mass = 144.24 + 72.06 + 9.072 + 96.00 Molar Mass ≈ 321.37 g/mol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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